Cas no 923282-50-2 (7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine)

7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine is a heterocyclic compound featuring a pyrazolopyrimidine core with a chloro substituent at the 7-position and an ethyl group at the 1-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the ethyl moiety improves solubility and stability in organic reactions. Its rigid fused-ring system is conducive to binding interactions in medicinal chemistry applications, particularly in kinase inhibitor development. The compound's high purity and well-defined molecular architecture ensure consistent performance in complex synthetic pathways. Suitable for research-scale and industrial applications, it offers versatility in constructing biologically active molecules.
7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine structure
923282-50-2 structure
Product Name:7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine
CAS No:923282-50-2
MF:C7H7ClN4
MW:182.610279321671
CID:737885
Update Time:2025-05-27

7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine
    • 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-ethyl-
    • 7-chloro-1-ethylpyrazolo[4,3-d]pyrimidine
    • 7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine (ACI)
    • Inchi: 1S/C7H7ClN4/c1-2-12-6-5(3-11-12)9-4-10-7(6)8/h3-4H,2H2,1H3
    • InChI Key: INORHSYHKNNLFD-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=NN2CC)N=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

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7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Thionyl chloride ;  1 h, rt → 90 °C; 90 °C → rt
Reference
Pyrazolopyrimidines useful as Aurora kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of Aurora kinase mediated diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  overnight, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Preparation of fused heterocyclic compounds as phosphodiesterase 10A inhibitors
, World Intellectual Property Organization, , ,

7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Raw materials

7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Preparation Products

7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:923282-50-2)7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine
Order Number:A1094275
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:12
Price ($):908.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:923282-50-2)7-Chloro-1-ethyl-1H-pyrazolo[4,3-d]pyrimidine
A1094275
Purity:99%
Quantity:1g
Price ($):908.0
Email